Cas no 2228264-48-8 (1-(pyrimidin-2-yl)ethane-1,2-diol)

• Product Name: 1-(pyrimidin-2-yl)ethane-1,2-diol
• CAS No: 2228264-48-8
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5963545
• PubChem ID: 165713192
• Update Time: 2025-10-24

1-(pyrimidin-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)ethane-1,2-diol
• 2228264-48-8
• EN300-1766285

• Inchi： 1S/C6H8N2O2/c9-4-5(10)6-7-2-1-3-8-6/h1-3,5,9-10H,4H2
• InChI Key： IDQFVGNVDXZFSB-UHFFFAOYSA-N
• SMILES： OC(C1N=CC=CN=1)CO

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 66.2Ų

Additional information on 1-(pyrimidin-2-yl)ethane-1,2-diol

1-(Pyrimidin-2-yl)ethane-1,2-diol: A Comprehensive Overview

The compound 1-(pyrimidin-2-yl)ethane-1,2-diol, identified by the CAS number CAS No. 2228264-48-8, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 1-(pyrimidin-2-yl)ethane-1,2-diol.

The molecular structure of 1-(pyrimidin-2-yl)ethane-1,2-diol consists of a pyrimidine ring attached to a diol group. Pyrimidine is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3 of the six-membered ring. The diol group, on the other hand, introduces hydroxyl functionalities at positions 1 and 2 of the ethane chain. This combination results in a molecule with both aromatic and hydrophilic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 1-(pyrimidin-2-yl)ethane-1,2-diol in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules. For instance, its ability to form hydrogen bonds due to the hydroxyl groups makes it an attractive candidate for drug design targeting specific protein-protein interactions or enzyme active sites.

In terms of synthesis, several methods have been reported for the preparation of 1-(pyrimidin-2-yl)ethane-1,2-diol. One common approach involves the condensation reaction between a suitable pyrimidine derivative and a diol precursor under controlled conditions. Optimization of reaction conditions has been a focus area to enhance yield and purity, ensuring scalability for industrial applications.

The application of CAS No. 2228264-48-8 extends beyond pharmaceuticals. Its unique properties make it suitable for use in materials science, particularly in the development of advanced polymers and coatings. The hydroxyl groups can act as reactive sites for polymerization or cross-linking reactions, leading to materials with tailored mechanical and thermal properties.

Moreover, recent advancements in green chemistry have led to the exploration of environmentally friendly synthesis routes for 1-(pyrimidin-2-yl)ethane-1,